Cas no 31865-35-7 (1-azido-4-tert-butylcyclohexane)

• Product Name: 1-azido-4-tert-butylcyclohexane
• CAS No: 31865-35-7
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 1448851
• PubChem ID: 13298753
• Update Time: 2025-04-23

1-azido-4-tert-butylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-azido-4-(1,1-dimethylethyl)-
• 1-azido-4-tert-butylcyclohexane
• AKOS040796080
• 31865-35-7
• DTXSID30535592
• F1908-3189

• Inchi： 1S/C10H19N3/c1-10(2,3)8-4-6-9(7-5-8)12-13-11/h8-9H,4-7H2,1-3H3
• InChI Key： KGWVOMSPCIUBES-UHFFFAOYSA-N
• SMILES： N(C1CCC(CC1)C(C)(C)C)=[N+]=[N-]

Computed Properties

• Exact Mass: 181.15807
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 1-azido-4-tert-butylcyclohexane

In-Depth Analysis of Cyclohexane, 1-azido-4-(1,1-dimethylethyl)- (CAS 31865-35-7): Properties, Applications, and Market Insights

Cyclohexane, 1-azido-4-(1,1-dimethylethyl)- (CAS 31865-35-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to as tert-butyl azido cyclohexane, features a cyclohexane ring substituted with an azido group and a tert-butyl group at the 1 and 4 positions, respectively. Its molecular formula is C₁₀H₁₉N₃, and it is widely utilized in pharmaceutical research, material science, and agrochemical development.

The growing interest in azido-functionalized cyclohexane derivatives like 1-azido-4-tert-butylcyclohexane is driven by their role in click chemistry, a revolutionary approach in synthetic chemistry that enables rapid and efficient bond formation. Researchers are particularly intrigued by the compound's potential in drug discovery, where it serves as a key intermediate for the synthesis of novel bioactive molecules. The tert-butyl group enhances the compound's stability, making it suitable for various industrial applications.

One of the most compelling aspects of Cyclohexane, 1-azido-4-(1,1-dimethylethyl)- is its compatibility with green chemistry principles. As sustainability becomes a top priority in chemical manufacturing, this compound's efficient synthesis and minimal environmental impact align with global trends. Its applications extend to polymer chemistry, where it is used to modify polymer chains, improving material properties such as thermal stability and mechanical strength.

In the pharmaceutical sector, CAS 31865-35-7 is valued for its role in developing targeted therapies. The azido group's reactivity allows for precise modifications, enabling researchers to create compounds with enhanced efficacy and reduced side effects. This has led to increased demand in the market, particularly for cancer research and neurological drug development. The compound's unique structure also makes it a candidate for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery.

The agrochemical industry has also recognized the potential of 1-azido-4-tert-butylcyclohexane. Its derivatives are being explored as eco-friendly pesticides and herbicides, addressing the need for sustainable agricultural solutions. The compound's stability under various environmental conditions makes it an attractive option for formulating long-lasting crop protection agents.

From a market perspective, the demand for Cyclohexane, 1-azido-4-(1,1-dimethylethyl)- is expected to grow steadily, driven by advancements in pharmaceutical and material sciences. Key players in the chemical industry are investing in scalable synthesis methods to meet this rising demand. Additionally, the compound's compatibility with high-throughput screening techniques positions it as a valuable asset in modern drug discovery pipelines.

Safety and handling of CAS 31865-35-7 are critical considerations for industrial and laboratory use. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments away from direct sunlight—are recommended to maintain its stability. Researchers emphasize the importance of using appropriate personal protective equipment (PPE) when handling azido compounds to ensure safe laboratory practices.

In conclusion, Cyclohexane, 1-azido-4-(1,1-dimethylethyl)- represents a fascinating intersection of chemistry and innovation. Its diverse applications, from drug development to sustainable agriculture, highlight its significance in modern science. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is undeniable. For those seeking high-quality tert-butyl azido cyclohexane, partnering with reputable suppliers ensures access to premium-grade materials for cutting-edge research and industrial applications.